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Compound Name: Bacitracin impurity E [EP impurity]

CAS No.: 22601-63-4

Cat. No.: B140702

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of Bacitracin and the Imperative of Impuri
Bacitracin, a complex polypeptide antibiotic produced by Bacillus subtilis and Bacillus licheniformis, has been a mainstay in topical antibacterial formu

efficacy against a broad spectrum of Gram-positive bacteria is attributed to its unique mechanism of action, which involves the inhibition of bacterial c

sequestration of undecaprenyl pyrophosphate, a critical lipid carrier.[1][3] Commercially available bacitracin is a mixture of closely related cyclic polyp

being the most potent and abundant component.[1][3] However, the manufacturing process and subsequent storage can lead to the formation of vario

impact the drug's potency, stability, and safety. Among these, Bacitracin Impurity E stands out as a critical degradation product that warrants rigorous 

This in-depth technical guide provides a comprehensive overview of Bacitracin Impurity E, from its chemical structure and formation pathway to its an

toxicological significance. As a self-validating system of protocols and insights, this document is designed to equip researchers, scientists, and drug d

with the necessary knowledge to effectively manage this impurity in bacitracin-containing products.

The Chemical Identity and Genesis of Bacitracin Impurity E
Bacitracin Impurity E is chemically identified as Bacitracin F.[4][5] It is a significant degradation product that arises from the oxidative deamination of t

Bacitracin A.[3][6] This transformation results in a critical structural modification at the N-terminus of the peptide.

Table 1: Key Chemical Identifiers for Bacitracin Impurity E (Bacitracin F)

Identifier Value

CAS Number 22601-63-4

Molecular Formula C66H98N16O17S

Molecular Weight 1419.67 g/mol

IUPAC Name

(4R)-5-[[(2S,3S)-1-[[(3S,6R,9S,12R,15S,18R,21S)-3-(2-amino-2-oxoethy

aminopropyl)-12-benzyl-15-[(2S)-butan-2-yl]-6-(carboxymethyl)-9-(1H-im

ylmethyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclope

yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[(2S)-4-methyl-2-[[2-[(2S)

methylbutanoyl]-1,3-thiazole-4-carbonyl]amino]pentanoyl]amino]-5-oxop

Synonyms Bacitracin F, Bacitracin EP Impurity E

The formation of Bacitracin F from Bacitracin A involves the oxidation of the N-terminal aminothiazoline ring to a ketothiazole.[3][7] This seemingly min

implications for the molecule's biological activity and safety profile.
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Caption: Formation of Bacitracin Impurity E from Bacitracin A.

Structural Elucidation: A Comparative Analysis
The key structural difference between Bacitracin A and its impurity, Bacitracin F, lies in the N-terminal thiazoline moiety. A visual comparison highlights

Bacitracin A: The N-terminus features an aminothiazoline ring, which is crucial for its antibacterial activity.

Bacitracin Impurity E (Bacitracin F): The aminothiazoline ring is oxidized to a ketothiazole, leading to a loss of the primary amine group at this position

This structural change can be represented by the following simplified diagram:
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Caption: Structural difference between Bacitracin A and Impurity E.

The SMILES (Simplified Molecular-Input Line-Entry System) string for Bacitracin Impurity E (Bacitracin F) is:

CC[C@@H]1C(=O)NNNC(C(=O)NNCCCCNN1)CCCN)NC(=O)CC)NC(=O)O)NC(=O)C)NC(=O)C2=CSC(=N2)C(=O)CC)CC(=O)N)CC(=O)O)CC3=C

Analytical Methodologies for Identification and Quantification
The detection and quantification of Bacitracin Impurity E are critical for ensuring the quality and safety of bacitracin products. High-Performance Liquid

is the most widely employed analytical technique for this purpose.

Protocol: HPLC-UV Method for Bacitracin Impurity Profiling
This protocol outlines a general, robust HPLC method for the separation and quantification of Bacitracin A and its related impurities, including Impurity

1. Instrumentation and Materials:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase A: Aqueous buffer (e.g., phosphate or acetate buffer), pH adjusted

Mobile Phase B: Acetonitrile or Methanol

Bacitracin reference standard and Bacitracin Impurity E (Bacitracin F) reference standard
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Sample of Bacitracin drug substance or product

2. Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Column Temperature: 30°C

Injection Volume: 20 µL

Gradient Elution Program:

A time-based gradient program should be developed to achieve optimal separation of Bacitracin A from its impurities. A typical gradient might sta

of Mobile Phase A, gradually increasing the proportion of Mobile Phase B to elute the more hydrophobic components.

3. Sample Preparation:

Accurately weigh and dissolve the bacitracin sample in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to a known concentration.

Prepare a solution of the Bacitracin Impurity E reference standard in the same diluent.

4. Data Analysis:

Identify the peaks corresponding to Bacitracin A and Impurity E by comparing their retention times with those of the reference standards.

Quantify the amount of Impurity E in the sample using the peak area and the concentration of the reference standard.

Causality Behind Experimental Choices:

Reversed-phase C18 column: The nonpolar nature of the C18 stationary phase provides good retention and separation of the relatively nonpolar po

bacitracin.

Gradient Elution: Due to the complexity of the bacitracin mixture, a gradient elution is necessary to achieve adequate resolution of all components w

time.

UV Detection at 254 nm: The thiazole ring in Bacitracin F, and the thiazoline ring in Bacitracin A, exhibit significant UV absorbance at this waveleng

detection.

For unequivocal identification, especially in complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice. LC-MS p

information, which can confirm the identity of Impurity E by its characteristic mass-to-charge ratio.
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Analytical Workflow
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Caption: Analytical workflow for Bacitracin Impurity E analysis.

Toxicological Significance and Regulatory Perspective
The presence of Bacitracin Impurity E (Bacitracin F) is a significant concern due to its toxicological profile and reduced therapeutic efficacy.

Nephrotoxicity: Bacitracin F has been associated with nephrotoxicity (kidney damage), which is a primary reason why systemic administration of ba

Reduced Antimicrobial Activity: The oxidative modification of the N-terminal thiazoline ring leads to a significant decrease in the antibacterial potenc

From a regulatory standpoint, controlling the levels of Bacitracin Impurity E is mandatory. Pharmacopoeias such as the United States Pharmacopeia (

Pharmacopoeia (EP) set strict limits for known and unknown impurities in bacitracin drug substances and products. Adherence to these limits is essen

and efficacy of bacitracin-containing medicines.

Conclusion
Bacitracin Impurity E, or Bacitracin F, is a critical degradation product of Bacitracin A that requires meticulous control and characterization. Its formatio

deamination leads to a loss of antibacterial activity and introduces a risk of nephrotoxicity. A thorough understanding of its chemical structure, formatio

analytical methodologies is paramount for researchers, scientists, and drug development professionals. By implementing robust analytical controls an

comprehensive understanding of bacitracin's degradation pathways, the quality, safety, and efficacy of this important antibiotic can be assured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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